Cas no 1105190-50-8 (6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1105190-50-8
• MF: C₁₃H₁₂N₂OS₂
• MW: 276.377180099487
• MDL: MFCD11986413
• CID: 4680147
• PubChem ID: 44116698
• Update Time: 2025-05-27

6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-mercapto-6-methyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• 6-methyl-3-phenyl-2-sulfanyl-6H,7H-thieno[3,2-d]pyrimidin-4-one
• 6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

• MDL： MFCD11986413
• Inchi： 1S/C13H12N2OS2/c1-8-7-10-11(18-8)12(16)15(13(17)14-10)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,14,17)
• InChI Key： BNUDHRQAKPSYPZ-UHFFFAOYSA-N
• SMILES： S1C2C(N(C3C=CC=CC=3)C(NC=2CC1C)=S)=O

Computed Properties

• Exact Mass: 276.039
• Monoisotopic Mass: 276.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

Research Brief on 6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS: 1105190-50-8)

6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS: 1105190-50-8) is a thienopyrimidinone derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. Recent studies have explored its synthesis, structural modifications, and biological evaluations, positioning it as a promising scaffold for drug development.

The synthesis of 6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one involves a multi-step process, starting from readily available precursors such as 2-amino-4-methylthiophene-3-carboxylate. Key steps include cyclization, sulfanylation, and phenyl substitution, with optimization efforts focusing on yield improvement and purity. Recent advancements in green chemistry have also been applied to its synthesis, reducing the use of hazardous solvents and improving overall efficiency.

Biological evaluations of this compound have revealed significant kinase inhibitory activity, particularly against protein kinases involved in cancer cell proliferation and inflammation. In vitro studies demonstrate its ability to inhibit key signaling pathways, such as the PI3K/AKT/mTOR axis, with IC50 values in the low micromolar range. Additionally, its structural features, including the thienopyrimidinone core and sulfanyl group, contribute to its binding affinity and selectivity, making it a valuable candidate for further optimization.

Recent preclinical studies have explored the pharmacokinetic properties of 6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate moderate oral bioavailability and favorable tissue distribution, though further modifications may be required to enhance its metabolic stability. Toxicity assessments in animal models have shown a manageable safety profile, supporting its potential for advancement to clinical trials.

In conclusion, 6-methyl-3-phenyl-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one represents a promising lead compound in medicinal chemistry, with demonstrated biological activity and potential for therapeutic applications. Ongoing research aims to optimize its pharmacological properties and explore its efficacy in disease models, paving the way for future drug development efforts. This brief highlights the latest findings and underscores the importance of continued investigation into this versatile scaffold.